Cas no 1807119-72-7 (3-Bromo-2-iodo-4-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-2-iodo-4-(trifluoromethyl)aniline
• CAS No: 1807119-72-7
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4970572
• Update Time: 2023-08-24

3-Bromo-2-iodo-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-4-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrF3IN/c8-5-3(7(9,10)11)1-2-4(13)6(5)12/h1-2H,13H2
• InChI Key： DTNLNDXJKIUJIJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 3.5
• Topological Polar Surface Area: 26